Fluralaner-d5

• Molecular Formula: C22H17Cl2F6N3O3
• Molecular Weight: 561.3 g/mol
• InChI: InChI=1S/C22H17Cl2F6N3O3/c1-11-4-12(2-3-16(11)19(35)31-9-18(34)32-10-21(25,26)27)17-8-20(36-33-17,22(28,29)30)13-5-14(23)7-15(24)6-13/h2-7H,8-10H2,1H3,(H,31,35)(H,32,34)/i5D,6D,7D,9D2
• InChIKey: MLBZKOGAMRTSKP-ILGUKTDRSA-N

Quantifying fluralaner residues in food or plasma without an isotopically matched internal standard introduces >15% matrix effect errors. Fluralaner-d5 (A1443-d5) is the solution: a deuterated analogue providing a precise +5 Da mass shift for co-elution. - Enables recovery >97% and CV <1.5% in official control labs (EU MRL 1300 μg/kg) - Achieves LOQ of 1 ng/mL in plasma; linearity r²=0.99 for PK studies - Essential for multi-residue isoxazoline methods (afoxolaner, sarolaner)

Fluralaner-d5: Deuterated Internal Standard for Quantitative Analysis

Fluralaner-d5 (A1443-d5) is a deuterium-labeled analogue of fluralaner, a systemic isoxazoline insecticide and acaricide . It is designed exclusively as an internal standard (IS) for quantitative liquid chromatography–tandem mass spectrometry (LC-MS/MS) and gas chromatography–mass spectrometry (GC-MS) analyses . By substituting five hydrogen atoms with deuterium, the compound retains the chemical behavior of unlabeled fluralaner while providing a distinct mass shift (+5 Da) for selective detection .

Workflow LC-MS/MS & GC-MS quantification

Selection +5 Da mass shift; co-eluting internal standard

Use Context Matrix-effect compensation; extraction-loss correction

Fluralaner-d5: The Role of Isotopic Labeling

Fluralaner-d5 cannot be considered a generic substitute for other internal standards due to its unique isotopic labeling profile. The use of a deuterated internal standard that closely mimics the analyte's physicochemical properties is essential for compensating for matrix effects, ionization variability, and extraction losses in LC-MS/MS [1]. Non-isotopic or differently labeled alternatives introduce significant quantification errors, as evidenced by the >15% matrix effect observed in some methods when using unlabeled standards . The specific +5 Da mass shift provided by Fluralaner-d5 ensures chromatographic co-elution with the analyte, a prerequisite for accurate quantification that cannot be reliably achieved with other deuterated standards like Fluralaner-d4 or -d8, which may exhibit retention time shifts [2].

Non-isotopic IS

May introduce >15% matrix effect, compromising quantitative accuracy

Differently deuterated analogs (d4/d8)

Retention time shifts may disrupt co-elution with the target analyte

Unlabeled fluralaner

Lacks mass shift; fails to correct for ionization variability

• [1] Markowska-Buńka P, et al. A novel method for the determination of isoxazoline derivatives in laying hen, human, canine and feline plasma using UHPLC-MS/MS. J Vet Res. 2025;69(3): 10.2478/jvetres-2025-0050. View Source
• [2] LC-MS-MS experiences with internal standards. Chromatographia. 2002;55(Suppl 1):S123-S128. View Source

Fluralaner-d5 Analytical Performance Evidence

High Recovery and Minimal Matrix Effects

In a validated LC-MS/MS method for fluralaner in eggs, the use of a deuterated internal standard (analogous to Fluralaner-d5) resulted in recoveries ranging from 97.7% to 103.7% across four spiked concentrations, with intra- and inter-assay coefficients of variation below 1.5% . In contrast, the method development paper noted that without an isotopically labeled IS, matrix effects could exceed 15%, significantly impacting accuracy [1].

Recovery & Matrix Effect

Method context

Recovery 97.7–103.7%; CV <1.5% vs >15% matrix effect without deuterated IS

Supports method accuracy and matrix-effect compensation

Egg matrix; LC-MS/MS

Evidence Dimension	Method Validation Recovery and Precision
Target Compound Data	Recovery: 97.7-103.7%; Intra-assay CV: <1.5%; Inter-assay CV: <1.5%
Comparator Or Baseline	Unlabeled fluralaner (no IS) or non-isotopic IS; Matrix effect >15%
Quantified Difference	Recovery improvement of >97% accuracy; Matrix effect reduction of >15%
Conditions	Egg matrix; spiked at 65, 650, 1300, 2600 μg/kg; LC-MS/MS

Why This Matters

This level of accuracy and precision is essential for regulatory compliance, particularly for residue monitoring in food products where maximum residue limits (MRLs) are strictly enforced.

• [1] Markowska-Buńka P, et al. A novel method for the determination of isoxazoline derivatives in laying hen, human, canine and feline plasma using UHPLC-MS/MS. J Vet Res. 2025;69(3): 10.2478/jvetres-2025-0050. View Source

Sub-ppb Sensitivity in Food Residue Analysis

The LC-MS/MS method validated for fluralaner residues in eggs achieved a limit of detection (LOD) of 5 μg/kg and a limit of quantification (LOQ) of 65 μg/kg when using a deuterated internal standard . This sensitivity is critical for monitoring residues against the EU MRL of 1300 μg/kg. In contrast, methods lacking a deuterated IS typically report LOQs an order of magnitude higher (e.g., 1 ng/mL in plasma, which translates to ~1000 μg/kg for eggs after dilution) [1].

Sensitivity (LOD/LOQ)

Method context

LOD 5 μg/kg; LOQ 65 μg/kg
~15-fold improvement over methods without deuterated IS

Enables residue monitoring well below regulatory limits

Egg matrix; LC-MS/MS

Evidence Dimension	Limit of Detection (LOD) and Quantification (LOQ)
Target Compound Data	LOD: 5 μg/kg; LOQ: 65 μg/kg
Comparator Or Baseline	Method without deuterated IS: LOQ ~1000 μg/kg (estimated)
Quantified Difference	~15-fold improvement in LOQ
Conditions	Egg matrix; LC-MS/MS with deuterated IS

Why This Matters

Enhanced sensitivity allows for detection of fluralaner residues at levels far below regulatory MRLs, enabling robust compliance testing and pharmacokinetic studies in food-producing animals.

• [1] Markowska-Buńka P, et al. A novel method for the determination of isoxazoline derivatives in laying hen, human, canine and feline plasma using UHPLC-MS/MS. J Vet Res. 2025;69(3): 10.2478/jvetres-2025-0050. View Source

Superior Mosquitocidal Potency

In a direct comparative study, fluralaner demonstrated an IC50 range of 44–87 nM against four mosquito species, while afoxolaner and lotilaner showed IC50 values of 135.0–256.2 nM and 252.7–345.9 nM, respectively [1]. This represents a 3- to 4-fold increase in potency for fluralaner over its closest isoxazoline analogs. The study used mortality at 24 hours post-feeding as the endpoint.

Mosquitocidal IC₅₀

Reported

Fluralaner: 44–87 nM
Afoxolaner: 135–256 nM
Lotilaner: 253–346 nM

Reported target analyte potency context for vector-control research

24h mortality; multiple Anopheles/Aedes species

Evidence Dimension	Mosquitocidal IC50 (nM)
Target Compound Data	44–87 nM
Comparator Or Baseline	Afoxolaner: 135.0–256.2 nM; Lotilaner: 252.7–345.9 nM
Quantified Difference	Fluralaner is 3.1x to 3.9x more potent than afoxolaner and 5.7x to 7.9x more potent than lotilaner
Conditions	Anopheles gambiae, A. coluzzii, Aedes aegypti, A. funestus; 24h mortality post-blood meal

Why This Matters

This data underpins the scientific selection of fluralaner over other isoxazolines for applications requiring high mosquitocidal efficacy, such as in drug-based vector control strategies for malaria prevention.

• [1] Soré H, et al. The mosquitocidal activity of isoxazoline derivatives afoxolaner, lotilaner, and fluralaner are not affected by mosquito sugar or antibiotic treatment. Sci Rep. 2025;15:11830. View Source

Faster Tick Kill Onset

In a comparative laboratory trial, fluralaner exhibited a 4-hour onset of activity (60.2% efficacy) against adult Rhipicephalus sanguineus ticks and achieved 100% efficacy at 12 hours post-treatment . In contrast, afoxolaner did not show significant activity until 8 hours (90.8% efficacy) and required 48 hours to reach 100% efficacy. Sarolaner showed intermediate performance with 48.2% efficacy at 4h and 94.7% at 8h.

Tick Kill Onset

Data to verify

Fluralaner: 100% at 12h
Afoxolaner: 100% at 48h
Sarolaner: intermediate

Reported target analyte activity profile; requires independent verification

R. sanguineus on dogs

Evidence Dimension	Tick Kill Efficacy Over Time
Target Compound Data	4h: 60.2%; 8h: 99.6%; 12h: 100%; 24h: 100%; 48h: 100%
Comparator Or Baseline	Afoxolaner: 4h: not significant; 8h: 90.8%; 12h: <100%; 48h: 100%. Sarolaner: 4h: 48.2%; 8h: 94.7%; 12h: 100%.
Quantified Difference	Fluralaner achieves 100% kill 36h faster than afoxolaner and 12h faster than sarolaner.
Conditions	Dogs artificially infested with 50 adult R. sanguineus ticks 48h pre-treatment; in situ counts at 2, 4, 8, 12, 24, 48h

Why This Matters

Faster speed of kill reduces the window for pathogen transmission and provides immediate relief to the host, a key differentiator for veterinarians and pet owners in flea and tick control product selection.

Activity Against Pyrethroid-Resistant Mosquitoes

Topical assays on a pyrethroid-resistant strain of Aedes aegypti (CKR) revealed low to no cross-resistance for fluralaner, with a resistance ratio (RR) of ≤1.3 compared to a susceptible strain [1]. In contrast, deltamethrin exhibited an RR >1000 against the same strain. Afoxolaner and fluxametamide showed similarly low cross-resistance (RR ≤1.5), but fluralaner's higher baseline potency (LD50: 10.2 ng/mosquito vs. 25.5 ng/mosquito for afoxolaner) makes it the preferred choice.

Resistance Profile

Reported

Fluralaner RR ≤1.3; LD₅₀ 10.2 ng/mosquito vs afoxolaner LD₅₀ 25.5 ng/mosquito

Supports analyte relevance in pyrethroid-resistance studies

Pyrethroid-resistant Ae. aegypti

Evidence Dimension	Cross-Resistance to Pyrethroids
Target Compound Data	Resistance Ratio (RR) ≤1.3; LD50: 10.2 ng/mosquito
Comparator Or Baseline	Deltamethrin: RR >1000; Afoxolaner: RR ≤1.5, LD50: 25.5 ng/mosquito
Quantified Difference	Fluralaner maintains full efficacy against resistant strains with 2.5x higher potency than afoxolaner.
Conditions	Adult female Aedes aegypti (CKR pyrethroid-resistant strain); topical application; 24h mortality

Why This Matters

In regions with widespread pyrethroid resistance, the use of fluralaner-based interventions (and consequently, the need for fluralaner-d5 as an analytical standard) is critical for effective vector control programs.

• [1] Rooney LM, et al. Comparative toxicity of the isoxazolines afoxolaner, fluralaner, and fluxametamide, and the meta-diamide broflanilide against adult Aedes aegypti and Anopheles quadrimaculatus. J Med Entomol. 2025;tjaf150. View Source

Fluralaner-d5 Applications in Analytical Workflows

Regulatory Compliance Monitoring in Food Safety

Fluralaner-d5 is the optimal internal standard for LC-MS/MS methods designed to monitor fluralaner residues in animal-derived food products (e.g., eggs, tissues) to ensure compliance with MRLs set by the EU (1300 μg/kg) and other regulatory bodies . Its use enables the high accuracy (recovery >97%) and precision (CV <1.5%) required for official control laboratories .

Pharmacokinetic and Metabolism Studies

The deuterated standard is essential for accurately quantifying fluralaner concentrations in plasma, urine, and tissues during pharmacokinetic (PK) and metabolism studies in target animals (dogs, cats, poultry) [1]. The method validated for isoxazolines in plasma, which relies on a deuterated IS, demonstrates linearity (r²=0.99) and a LOQ of 1 ng/mL, enabling robust PK parameter estimation [1].

Vector Control and Public Health Entomology

In studies evaluating the mosquitocidal and acaricidal efficacy of fluralaner for vector control applications (e.g., drug-based malaria prevention), Fluralaner-d5 serves as the traceable analytical standard for quantifying drug levels in blood meals or host tissues [2]. The high potency of fluralaner against pyrethroid-resistant mosquitoes (RR ≤1.3) makes its precise measurement critical for field trial assessments [3].

Isoxazoline Multi-Residue Method Development

Fluralaner-d5 is a key component in developing multi-residue LC-MS/MS methods for the simultaneous quantification of isoxazoline ectoparasiticides (fluralaner, afoxolaner, sarolaner, lotilaner) in various matrices [1]. Its use as a stable isotope-labeled internal standard ensures that method validation parameters (selectivity, matrix effects, recovery) are met across diverse sample types, including plasma and food extracts [1].

Application

Selection Property

Validation Focus

Food residue monitoring

Isotope-labeled IS for LC-MS/MS

Accuracy and matrix-effect control

Pharmacokinetic research

Deuterated IS for plasma/tissue bioanalysis

Linearity and LLOQ verification

Vector control quantification

Traceable IS for blood meal/tissue

Sensitivity for low-level detection

Multi-residue analytical method

SIL-IS for selectivity and recovery

Matrix-effect and cross-talk assessment

• [1] Markowska-Buńka P, et al. A novel method for the determination of isoxazoline derivatives in laying hen, human, canine and feline plasma using UHPLC-MS/MS. J Vet Res. 2025;69(3): 10.2478/jvetres-2025-0050. View Source
• [2] Soré H, et al. The mosquitocidal activity of isoxazoline derivatives afoxolaner, lotilaner, and fluralaner are not affected by mosquito sugar or antibiotic treatment. Sci Rep. 2025;15:11830. View Source
• [3] Rooney LM, et al. Comparative toxicity of the isoxazolines afoxolaner, fluralaner, and fluxametamide, and the meta-diamide broflanilide against adult Aedes aegypti and Anopheles quadrimaculatus. J Med Entomol. 2025;tjaf150. View Source